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Compound of Interest

Compound Name: Ethyl 1H-indole-4-carboxylate

Cat. No.: B1582132

Introduction

Ethyl 1H-indole-4-carboxylate is a valuable heterocyclic building block in organic synthesis,
serving as a key intermediate in the development of functionalized indoles for medicinal
chemistry and materials science.[1] Its molecular structure, featuring an aromatic indole ring
system coupled with an ethyl ester functional group, provides a versatile scaffold for creating
complex molecular architectures. Accurate structural elucidation and confirmation are
paramount for its application in research and development. This technical guide provides an in-
depth analysis of the spectroscopic data for Ethyl 1H-indole-4-carboxylate (Molecular
Formula: C11H11NOz2, Molecular Weight: 189.21 g/mol ), focusing on Mass Spectrometry (MS),
Nuclear Magnetic Resonance (NMR), and Infrared (IR) spectroscopy. While experimental Mass
Spectrometry data is readily available, the public domain currently lacks published
experimental NMR and IR spectra. Therefore, this guide will present the known MS data
alongside a detailed, expert interpretation of the predicted 'H NMR, 3C NMR, and IR spectra
based on established spectroscopic principles and data from isomeric analogs.

Molecular Structure and Atom Numbering

To facilitate the discussion of spectroscopic data, the following IUPAC-recommended
numbering scheme for the indole ring and the ethyl ester group will be used.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b1582132?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582132?utm_src=pdf-custom-synthesis
https://www.benchchem.com/de/product/b1582132
https://www.benchchem.com/product/b1582132#spectroscopic-data-for-ethyl-1h-indole-4-carboxylate-nmr-ir-ms
https://www.benchchem.com/product/b1582132#spectroscopic-data-for-ethyl-1h-indole-4-carboxylate-nmr-ir-ms
https://www.benchchem.com/product/b1582132#spectroscopic-data-for-ethyl-1h-indole-4-carboxylate-nmr-ir-ms
https://www.benchchem.com/product/b1582132#spectroscopic-data-for-ethyl-1h-indole-4-carboxylate-nmr-ir-ms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582132?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

3/3

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

